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Compound of Interest

Compound Name: hydroxylamine;phosphoric acid

Cat. No.: B12057555

Get Quote

Technical Guide for Process Researchers & Safety Engineers

Executive Summary & Chemical Identity
Hydroxylamine Phosphate (HAP) is a critical intermediate, primarily utilized in the production of

Caprolactam via the HPO process.[1] Unlike its sulfate or chloride counterparts, HAP is rarely

isolated as a dry commodity chemical due to its high solubility and thermal instability. It is most

commonly manipulated as a phosphate-buffered aqueous solution.

IUPAC Name: Hydroxylammonium phosphate (3:1)

CAS Number: 20845-01-6[2][3][4][5]

Formula:

Molecular Weight: 197.08 g/mol [2]

Appearance: White crystalline solid (when isolated), typically handled as a clear, colorless

solution.
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Solubility Profile in Aqueous Solutions
Quantitative Solubility Data
While precise solubility curves for HAP are proprietary to licensors of the HPO process (e.g.,

DSM, Sinopec), operational windows can be derived from process patents and saturation

limits.

Status:Freely Soluble HAP exhibits significantly higher solubility than Hydroxylamine Sulfate

(HAS), which is limited to ~63 g/100g water at 20°C. HAP solutions are often generated in situ

at concentrations exceeding 20 wt% without precipitation, provided the solution remains acidic

(buffered with

).

Typical Industrial Operating Concentrations (Working Solubility)
The following data represents stable "working concentrations" found in continuous reactor

effluents. These values function as a safe lower-bound for solubility limits.

Parameter
Concentration
Range

Context Source

Molar Concentration 0.66 – 0.89 mol/kg
Reactor Effluent (50-

60°C)

DSM HPO Patents [1,

2]

Mass Fraction ~13.0 – 17.5 wt%
Continuous Process

Stream

Derived from Molar

Data

Saturation Limit > 50 wt% (Est.) Metastable Zone Theoretical Estimate*

*Note: High-concentration solutions (>30 wt%) are thermodynamically possible but kinetically

hazardous due to the risk of autocatalytic decomposition.

The Buffer Effect
In aqueous media, HAP does not exist as a simple salt solution but as part of a complex

equilibrium involving phosphoric acid and mono/dihydrogen phosphate ions.

Low pH (< 2): High solubility; species exist predominantly as
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and

.

Neutral pH: Solubility decreases; risk of disproportionation increases.

Experimental Protocol: Determination of Solubility
Warning:Hydroxylamine salts are potential explosives. Never concentrate solutions to dryness

without a blast shield. Do not use metal spatulas (Fe/Cu catalyze decomposition).

Method: Laser-Monitored Polythermal Method
For researchers requiring precise saturation points, the Polythermal Method is superior to

gravimetric analysis due to the hygroscopic and unstable nature of the solid.

Workflow:

Preparation: Prepare a suspension of HAP in 1.5 M

(to mimic process conditions) inside a jacketed glass reactor.

Ramping: Heat the slurry at a slow rate (0.2 °C/min) while stirring.

Detection: Use a Focused Beam Reflectance Measurement (FBRM) probe or a turbidity

meter to detect the "Clear Point" (dissolution temperature).

Recrystallization: Cool at 0.2 °C/min to detect the "Cloud Point" (nucleation temperature).

Metastable Zone Width (MSZW): The difference between Clear and Cloud points defines the

safe operating window.

Experimental Workflow Diagram
The following diagram outlines the logic for determining the solubility limit safely.
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Caption: Polythermal method for determining HAP solubility limits and Metastable Zone Width

(MSZW).

Stability & Safety Profile
The solubility of HAP cannot be discussed without addressing its stability. The compound is

prone to autocatalytic decomposition at high concentrations or temperatures.

Thermal Decomposition
Onset Temperature: Decomposition begins measurably > 50°C in solution; solid

melts/decomposes at 169-171°C [3].

Mechanism: Internal oxidation-reduction.[6][7]

Catalysts: Heavy metals (

,

) drastically lower the decomposition onset temperature.

Storage Recommendations
Temperature: Store solutions < 40°C.

Materials: Passivated Stainless Steel (316L) or Glass/Teflon. Avoid Carbon Steel.

Stabilizers: Industrial solutions often contain chelating agents (e.g., EDTA) to sequester

metal ions.
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Industrial Context: The HPO Process
Understanding the solubility of HAP is most relevant in the context of the DSM-HPO process,

where it acts as an oxygen carrier.
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Caption: Role of Hydroxylamine Phosphate solubility in the cyclic DSM-HPO Caprolactam

synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12057555/docs#solubility-data-and-process-
parameters-of-hydroxylamine-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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